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Compound of Interest

Compound Name: Pulixin

Cat. No.: B15143311 Get Quote

Extensive searches for "Pulixin" have revealed no evidence of it being a substance

administered in a research or pharmaceutical context, particularly concerning mice. The term

"Pulixin" is consistently associated with Pulixin Packaging Materials (Shanghai) Co., Ltd., a

manufacturer of various plastic sheet products, including polypropylene (PP), HIPS (High

Impact Polystyrene), and PET (Polyethylene terephthalate) sheets. These materials are

primarily used for thermoformed packaging in industries such as electronics, food, and

cosmetics.[1][2][3][4]

The company's products are noted for properties like being anti-static, conductive, and having

good mechanical strength and chemical resistance.[1][2] There is no indication in the available

information that "Pulixin" is a chemical compound, drug, or any other agent that would be

administered to laboratory animals for experimental purposes.

Therefore, a step-by-step guide for "Pulixin" administration in mice, including details on its

mechanism of action, signaling pathways, and experimental protocols, cannot be provided as it

appears to be based on a misunderstanding of the product. The core requirements of the

request, such as data on dosage, administration routes, and biological effects, are not

applicable to a brand of industrial plastic sheeting.

For researchers, scientists, and drug development professionals, it is crucial to ensure the

correct identification of any substance intended for in vivo administration. Standard procedures

for administering substances to mice typically involve methods such as intraperitoneal,

subcutaneous, intravenous, or oral gavage, with carefully calculated dosages based on the
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animal's weight and the substance's properties.[5][6][7][8] However, these protocols apply to

soluble or suspendable chemical or biological agents, not solid plastic materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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